3,6,9,12-Tetraoxabicyclo[12.3.1]octadeca-1(18),14,16-triene

• CAS No.: 57624-50-7
• Molecular Formula: C14H20O4
• Molecular Weight: 252.31 g/mol
• IUPAC Name: 3,6,9,12-tetraoxabicyclo[12.3.1]octadeca-1(18),14,16-triene
• InChI: InChI=1S/C14H20O4/c1-2-13-10-14(3-1)12-18-9-7-16-5-4-15-6-8-17-11-13/h1-3,10H,4-9,11-12H2
• InChI Key: OXUXDPIGNIPVQO-UHFFFAOYSA-N
• Canonical SMILES: C1COCCOCC2=CC=CC(=C2)COCCO1

Description

3,6,9,12-Tetraoxabicyclo[1231]octadeca-1(18),14,16-triene is a complex organic compound characterized by its unique bicyclic structure containing multiple oxygen atoms

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 3,6,9,12-Tetraoxabicyclo[12.3.1]octadeca-1(18),14,16-triene involves multiple steps, typically starting with the formation of intermediate compounds through nucleophilic substitution reactions. For example, one synthetic route involves the preparation of 4-nitrophenylazo phenol, which is then subjected to further reactions to form the desired bicyclic structure .

Industrial Production Methods

Industrial production of this compound may involve optimized reaction conditions to ensure high yield and purity. This includes controlling temperature, pressure, and the use of specific catalysts to facilitate the formation of the bicyclic structure. The exact industrial methods may vary depending on the desired scale and application.

Chemical Reactions Analysis

Types of Reactions

3,6,9,12-Tetraoxabicyclo[12.3.1]octadeca-1(18),14,16-triene can undergo various chemical reactions, including:

Oxidation: This compound can be oxidized under specific conditions to form different oxidation products.

Reduction: Reduction reactions can be performed to modify the functional groups within the compound.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents such as sodium borohydride, and various nucleophiles and electrophiles for substitution reactions. Reaction conditions such as temperature, solvent, and pH are carefully controlled to achieve the desired outcomes.

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield different oxygenated derivatives, while substitution reactions can introduce various functional groups into the bicyclic structure.

Scientific Research Applications

3,6,9,12-Tetraoxabicyclo[12.3.1]octadeca-1(18),14,16-triene has a wide range of applications in scientific research:

Chemistry: It is used as a building block for the synthesis of more complex molecules and as a reagent in various chemical reactions.

Biology: The compound’s unique structure makes it a subject of interest in studies related to molecular interactions and biological activity.

Medicine: Research is ongoing to explore its potential therapeutic applications, including its use as a precursor for drug development.

Industry: It is utilized in the production of specialized materials and as an intermediate in the synthesis of other industrial chemicals.

Mechanism of Action

The mechanism of action of 3,6,9,12-Tetraoxabicyclo[12.3.1]octadeca-1(18),14,16-triene involves its interaction with specific molecular targets and pathways. The compound’s bicyclic structure allows it to interact with various enzymes and receptors, potentially modulating their activity. The exact molecular targets and pathways depend on the specific application and context of use.

Comparison with Similar Compounds

Similar Compounds

3,6,9,12-Tetraoxabicyclo[12.3.1]octadeca-1(18),14,16-trien-18-ol: This compound has a similar bicyclic structure but with different functional groups.

3,6,9,12-Tetraoxabicyclo[12.3.1]octadeca-1(18),14,16-triene-18-sulfonyl chloride: Another related compound with a sulfonyl chloride group.

Uniqueness

This compound stands out due to its specific arrangement of oxygen atoms within the bicyclic structure, which imparts unique chemical properties and reactivity. This makes it a valuable compound for various research and industrial applications.